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Compound of Interest

Compound Name: D-Panose

Cat. No.: B1197878 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential safety and

logistical information for the proper disposal of D-Panose, a trisaccharide used in various

research applications. Adherence to these procedures is critical for maintaining a safe

laboratory environment and ensuring regulatory compliance.

Chemical and Physical Properties of D-Panose
A comprehensive understanding of a substance's properties is the first step toward safe

handling and disposal. The following table summarizes the key quantitative data for D-Panose.

Property Value Reference

Molecular Formula C₁₈H₃₂O₁₆ [1][2][3][4]

Molecular Weight 504.44 g/mol [5]

Melting Point 223 °C

Boiling Point 960.0 ± 65.0 °C (Predicted)

Density 1.75 ± 0.1 g/cm³ (Predicted)

Water Solubility 125 mg/mL

Storage Temperature
4°C, protect from light or under

-20°C in an inert atmosphere.
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Hazard Identification and Safety Precautions
D-Panose is classified with the GHS07 pictogram, indicating it may cause skin and eye

irritation, and may be harmful if swallowed or inhaled.

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes

serious eye irritation), H335 (May cause respiratory irritation).

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280

(Wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (IF

SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), P302+P352 (IF

ON SKIN: Wash with plenty of soap and water), P305+P351+P338 (IF IN EYES: Rinse

cautiously with water for several minutes. Remove contact lenses, if present and easy to do.

Continue rinsing).

Before handling D-Panose, always wear appropriate Personal Protective Equipment (PPE),

including a lab coat, chemical-resistant gloves, and safety glasses or goggles. Work in a well-

ventilated area to avoid the formation and inhalation of dust.

Spill and Accidental Release Measures
In the event of a spill, the following procedures should be followed:

Evacuate and Ventilate: Evacuate personnel from the immediate spill area and ensure

adequate ventilation.

Control Ignition Sources: Remove all sources of ignition.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.

Cleanup: Collect the spilled material using spark-proof tools and place it in a suitable, closed

container for disposal. Avoid generating dust.

Proper Disposal Procedures
The primary methods for the disposal of D-Panose are through a licensed chemical destruction

facility or by controlled incineration. Under no circumstances should D-Panose be discharged
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into sewer systems or contaminate water, foodstuffs, or feed.

The following workflow outlines the decision-making process for the proper disposal of D-
Panose waste.
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Start: D-Panose Waste

Assess Waste Contamination

Uncontaminated D-Panose

 Pure 

Contaminated D-Panose
(Mixed with other chemicals)

 Contaminated 

Package in a sealed,
properly labeled container

Package in a sealed,
properly labeled container

(List all constituents)

Arrange for disposal by a
licensed chemical waste facility

Controlled incineration with
flue gas scrubbing

 Preferred Method 

End: Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

